Cas no 195-52-8 (Phenanthro[3,4-b]thiophene)

• Product Name: Phenanthro[3,4-b]thiophene
• CAS No: 195-52-8
• MF: C₁₆H₁₀S
• MW: 234.315602779388
• CID: 228477
• PubChem ID: 160441
• Update Time: 2025-04-19

Phenanthro[3,4-b]thiophene Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,4-b]thiophene
• naphtho[1,2-e][1]benzothiole
• 3-Thiacyclopenta[c]phenanthrene
• AC1L4NM8
• AC1Q7G72
• AM-944
• BRN 4675708
• CCRIS 9362
• Phenanthro(3,4-b)thiophene
• phenanthro< 3,4-b> thiophene
• XRJUVKFVUBGLMG-UHFFFAOYSA-N
• SCHEMBL506303
• 195-52-8
• AM-944/40948052
• DTXSID30173150

• Inchi： 1S/C16H10S/c1-2-4-13-11(3-1)5-6-12-7-8-15-14(16(12)13)9-10-17-15/h1-10H
• InChI Key： XRJUVKFVUBGLMG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC1=CC=C3C=CC=CC3=C21

Computed Properties

• Exact Mass: 234.0504
• Monoisotopic Mass: 234.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0